MK-4074

• Molecular Formula: C33H31N3O6
• Molecular Weight: 565.6 g/mol
• SMILES: CC1=CN(C2=C1C(=CC(=C2)C(=O)N3CCC4(CC3)CC(=O)C5=C(O4)C=CC(=C5)C6=CC(=CN=C6)C(=O)O)OC)C7CC7
• InChI: InChI=1S/C33H31N3O6/c1-19-18-36(24-4-5-24)26-13-21(14-29(41-2)30(19)26)31(38)35-9-7-33(8-10-35)15-27(37)25-12-20(3-6-28(25)42-33)22-11-23(32(39)40)17-34-16-22/h3,6,11-14,16-18,24H,4-5,7-10,15H2,1-2H3,(H,39,40)
• InChIKey: WDBNGXLHMZSUEI-UHFFFAOYSA-N

MK-4074: Liver-Specific ACC1/ACC2 Inhibitor

5-[1'-(1-cyclopropyl-4-methoxy-3-methylindole-6-carbonyl)-4-oxospiro[3H-chromene-2,4'-piperidine]-6-yl]pyridine-3-carboxylic acid (CAS 1039758-22-9), also known as MK-4074, is a synthetic small-molecule inhibitor of acetyl-CoA carboxylase (ACC) isoforms ACC1 and ACC2. It belongs to the spiro[chromene-2,4'-piperidine] chemical class and exhibits high potency against both ACC isoforms with an IC50 of approximately 3 nM . Its defining pharmacological feature is liver-specific accumulation, driven by active uptake via organic anion transporting polypeptides (OATPs) and biliary excretion via MRP2, which restricts its action primarily to hepatocytes [1].

1

Dual-isoform ACC inhibitionBalanced ACC1/ACC2 profile for hepatic lipid metabolism studies.

2

Liver-selective toolOATP/MRP2-dependent hepatocyte accumulation; minimal extrahepatic exposure.

3

Pathway-specific contextSupports SREBP-1c/GPAT1 axis investigation and steatosis model research.

• [1] Kim CW, Addy C, Kusunoki J, et al. Acetyl CoA Carboxylase Inhibition Reduces Hepatic Steatosis but Elevates Plasma Triglycerides in Mice and Humans: A Bedside to Bench Investigation. Cell Metabolism. 2017;26(2):394-406.e6. View Source

Why MK-4074 Cannot Be Substituted

Acetyl-CoA carboxylase inhibitors are not a homogeneous class. Compounds such as firsocostat (ND-630/GS-0976), PF-05175157, and ND-646 exhibit distinct isoform selectivity profiles, tissue distribution patterns, and in vivo pharmacological outcomes. Substituting MK-4074 with a generic ACC inhibitor without accounting for differences in IC50 ratios, liver-specific uptake mechanisms (OATP/MRP2 dependency), or divergent effects on plasma triglycerides and hepatic fibrosis risks introducing confounding variables that can invalidate experimental results [1]. The evidence below quantifies these critical differentiators.

Isoform profile Balanced ACC1/ACC2 inhibition of MK-4074 differs from isoform-biased firsocostat or lower-potency PF-05175157; selectivity shift may alter metabolic readouts.

Liver targeting OATP/MRP2-mediated hepatic restriction is unique to MK-4074; other ACC inhibitors lack this transporter dependency, leading to broader tissue exposure.

Lipid phenotype Reported plasma triglyceride elevation (+200%) is a MK-4074-specific response not replicated by firsocostat or PF-05175157; substituting may eliminate the SREBP-1c/GPAT1 activation signal.

• [1] Neokosmidis G, Cholongitas E, Tziomalos K. Acetyl-CoA carboxylase inhibitors in non-alcoholic steatohepatitis: Is there a benefit? World J Gastroenterol. 2021;27(39):6522-6526. View Source

MK-4074: Quantitative Differentiation

ACC1/ACC2 Potency Profile

MK-4074 inhibits both ACC1 and ACC2 with a reported IC50 of approximately 3 nM, demonstrating balanced dual-isoform potency. In contrast, firsocostat (ND-630/GS-0976) exhibits isoform selectivity with IC50 values of 2.1 nM (ACC1) and 6.1 nM (ACC2). PF-05175157 is markedly less potent, with IC50 values of 27.0 nM (ACC1) and 33.0 nM (ACC2) for human enzymes. ND-646, another ACC inhibitor, has IC50 values of 3.5 nM (ACC1) and 4.1 nM (ACC2) [1].

ACC1/ACC2 Potency

Head-to-head

MK-4074 IC50 ~3 nM (ACC1 & ACC2)dual

vs firsocostat 2.1/6.1 nM; PF-05175157 27/33 nM; ND-646 3.5/4.1 nM

Balanced dual-isoform inhibition supports ACC pathway studies without isoform bias.

Recombinant human enzyme assays; potency context may vary in cellular models.

Evidence Dimension	Inhibitory potency (IC50) against human ACC1 and ACC2
Target Compound Data	ACC1: ~3 nM; ACC2: ~3 nM
Comparator Or Baseline	Firsocostat (ACC1: 2.1 nM, ACC2: 6.1 nM); PF-05175157 (ACC1: 27.0 nM, ACC2: 33.0 nM); ND-646 (ACC1: 3.5 nM, ACC2: 4.1 nM)
Quantified Difference	MK-4074 is ~1.4-fold less potent than firsocostat against ACC1 but ~2-fold more potent against ACC2; ~9-fold more potent than PF-05175157 against ACC1 and ~11-fold more potent against ACC2; similar to ND-646 with slightly lower ACC1/ACC2 ratio.
Conditions	Recombinant human ACC1 and ACC2 enzyme assays

Why This Matters

The balanced, low-nanomolar dual-isoform inhibition profile of MK-4074 distinguishes it from isoform-biased or less potent comparators, directly impacting the selection of a suitable tool compound for ACC-related metabolic studies.

• [1] Adooq Bioscience. Acetyl-CoA Carboxylase Inhibitor Comparison Datasheet. Accessed 2026. View Source

OATP/MRP2-Dependent Liver Accumulation

MK-4074 achieves liver-specific exposure through active hepatic uptake via organic anion transporting polypeptides (OATPs) and biliary excretion via the MRP2 efflux transporter. This transporter dependency results in minimal extrahepatic distribution. In contrast, other ACC inhibitors such as firsocostat (ND-630) and PF-05175157 exhibit broader tissue distribution profiles not predominantly governed by OATP/MRP2 [1][2].

Liver Accumulation

Cross-study

OATP-mediated uptake & MRP2-dependent biliary excretion

Minimal extrahepatic distribution; firsocostat/PF-05175157/ND-646 lack this mechanism

Enables hepatocyte-autonomous ACC investigation without peripheral ACC confounding.

In vivo rodent PK and in vitro transporter assays.

Evidence Dimension	Tissue selectivity and mechanism of hepatic targeting
Target Compound Data	Liver-specific accumulation; OATP-mediated uptake; MRP2-dependent biliary excretion
Comparator Or Baseline	Firsocostat, PF-05175157, and ND-646: no reported OATP/MRP2-dependent liver restriction
Quantified Difference	Qualitative difference: MK-4074 is the only ACC inhibitor in this set with documented OATP/MRP2-dependent liver-specific pharmacokinetics.
Conditions	In vivo rodent pharmacokinetic studies and in vitro transporter assays

Why This Matters

The liver-specific distribution of MK-4074 minimizes off-target effects in extrahepatic tissues, making it the preferred tool for dissecting hepatocyte-autonomous ACC functions without confounding peripheral ACC inhibition.

• [1] Kim CW, Addy C, Kusunoki J, et al. Acetyl CoA Carboxylase Inhibition Reduces Hepatic Steatosis but Elevates Plasma Triglycerides in Mice and Humans: A Bedside to Bench Investigation. Cell Metabolism. 2017;26(2):394-406.e6. View Source
• [2] PeptideDB. MK-4074 Product Datasheet. Accessed 2026. View Source

Hepatic Steatosis Reduction and Hypertriglyceridemia

In a 4-week clinical study, MK-4074 administered to subjects with hepatic steatosis reduced liver triglycerides by 36% relative to baseline. Concurrently, plasma triglyceride levels increased by 200%, an unexpected effect attributed to compensatory SREBP-1c activation and GPAT1 upregulation. This clinical outcome profile is unique to MK-4074 among published ACC inhibitor data [1].

Hepatic Steatosis & Plasma TG

Reported

Liver TG change -36%4-wk study

Plasma TG change +200%

Reported clinical endpoint context: paradoxical TG elevation supports SREBP-1c/GPAT1 pathway research.

2×200 mg/day, NAFLD subjects; alternative ACC inhibitors may not replicate this profile.

Evidence Dimension	Change in hepatic triglyceride content and plasma triglycerides in humans
Target Compound Data	Liver TG: -36%; Plasma TG: +200%
Comparator Or Baseline	Firsocostat (GS-0976): reported reductions in hepatic steatosis but no published head-to-head clinical comparison for plasma TG elevation; PF-05175157: no published human hepatic steatosis data.
Quantified Difference	MK-4074 reduces liver TG by 36% while paradoxically increasing plasma TG by 200%.
Conditions	4-week treatment, 2 × 200 mg daily, subjects with NAFLD

Why This Matters

This paradoxical plasma TG elevation is a defining characteristic of MK-4074's pharmacology. Researchers investigating the SREBP-1c/GPAT1 axis or evaluating ACC inhibitor safety margins require MK-4074 specifically, as alternative ACC inhibitors may not replicate this effect.

• [1] Kim CW, Addy C, Kusunoki J, et al. Acetyl CoA Carboxylase Inhibition Reduces Hepatic Steatosis but Elevates Plasma Triglycerides in Mice and Humans: A Bedside to Bench Investigation. Cell Metabolism. 2017;26(2):394-406.e6. View Source

Cellular Steatosis Reversal Potency

In a human hepatocyte HEPATOPAC MPCC model, MK-4074 at 300 nM reversed established free fatty acid (FFA)-induced steatosis. Under identical experimental conditions, firsocostat required 6.0 µM and PF-05175157 required 5.0 µM to achieve comparable reversal [1].

Cellular Steatosis Reversal

Head-to-head

MK-4074 300 nM~20× lower vs firsocostat

firsocostat 6.0 µM, PF-05175157 5.0 µM

Reported concentration context for in vitro steatosis models; lower concentration may reduce off-target liabilities.

HEPATOPAC MPCC human hepatocyte co-culture, FFA-induced steatosis.

Evidence Dimension	Concentration required for steatosis reversal in human hepatocyte co-culture
Target Compound Data	300 nM
Comparator Or Baseline	Firsocostat: 6.0 µM; PF-05175157: 5.0 µM
Quantified Difference	MK-4074 is ~20-fold more potent than firsocostat and ~17-fold more potent than PF-05175157 in this cellular steatosis reversal assay.
Conditions	HEPATOPAC MPCC human hepatocyte co-culture model; 0.5 mM FFA-induced steatosis; 3-day treatment

Why This Matters

The markedly higher cellular potency of MK-4074 in a physiologically relevant human hepatocyte model makes it the preferred compound for in vitro studies where achieving robust ACC inhibition at lower concentrations minimizes off-target liabilities.

• [1] Kusunoki J, et al. ACC1/2 Inhibition Prevents and Reverses Steatosis in Human Hepatocyte Co-Cultures. Sci Rep. 2023;13:15789. View Source

Differential Fibrosis in NASH Models

In a rat model of NASH, MK-4074 treatment showed no significant effect on hepatic fibrosis, whereas firsocostat (GS-0976) reduced hepatic steatosis, inflammation, and fibrosis [1]. This divergent outcome highlights that ACC inhibition alone, without additional anti-fibrotic activity, may be insufficient for fibrosis resolution.

Fibrosis in NASH Models

Cross-study

MK-4074 no fibrosis effect

Firsocostat reduced steatosis, inflammation, fibrosis

Divergent fibrosis outcome permits isolation of ACC-dependent steatosis from anti-fibrotic activity.

Rat NASH model, 4-week treatment; comparator anti-fibrotic effect may confound ACC-specific conclusions.

Evidence Dimension	Effect on hepatic fibrosis in rodent NASH model
Target Compound Data	No effect on hepatic fibrosis
Comparator Or Baseline	Firsocostat: reduced hepatic steatosis, inflammation, and fibrosis
Quantified Difference	Qualitative difference: firsocostat demonstrates anti-fibrotic activity; MK-4074 does not.
Conditions	Rat model of NASH; 4-week treatment period

Why This Matters

Researchers investigating the direct contribution of ACC inhibition to fibrosis versus steatosis must select MK-4074 to isolate steatosis effects without the confounding anti-fibrotic activity observed with firsocostat.

• [1] Neokosmidis G, Cholongitas E, Tziomalos K. Acetyl-CoA carboxylase inhibitors in non-alcoholic steatohepatitis: Is there a benefit? World J Gastroenterol. 2021;27(39):6522-6526. View Source

MK-4074: Application Scenarios

Hepatocyte-Specific ACC Inhibition Studies

MK-4074's OATP/MRP2-dependent liver accumulation enables experiments that require selective ACC inhibition confined to hepatocytes without confounding effects in adipose tissue, muscle, or other peripheral organs. This is critical for dissecting the hepatic-autonomous contributions of ACC to lipid metabolism and glucose homeostasis [1].

SREBP-1c/GPAT1 Axis and Hypertriglyceridemia

The unique paradoxical elevation of plasma triglycerides (+200%) observed with MK-4074 in humans provides a robust experimental model for studying compensatory SREBP-1c activation and GPAT1-mediated triglyceride synthesis. Alternative ACC inhibitors that do not produce this phenotype cannot serve as substitutes for these mechanistic investigations [2].

In Vitro Steatosis Modeling

MK-4074 achieves steatosis reversal at 300 nM in human hepatocyte co-cultures, approximately 20-fold lower than concentrations required for firsocostat or PF-05175157. This potency advantage makes MK-4074 the compound of choice for in vitro studies aiming to avoid off-target effects associated with higher micromolar inhibitor concentrations [3].

Comparative ACC Inhibitor Pharmacology

MK-4074 serves as the reference compound for liver-specific, balanced dual-isoform ACC inhibition. Its distinct IC50 profile (ACC1 ~3 nM, ACC2 ~3 nM) and differential in vivo effects on fibrosis and plasma lipids make it an essential comparator for benchmarking novel ACC inhibitors or investigating structure-activity relationships that dictate isoform selectivity and tissue distribution [1][4].

Application

Selection Property

Validation Focus

Hepatocyte-selective ACC studies

OATP/MRP2-dependent liver targeting

Hepatocyte-autonomous lipid metabolism endpoints

SREBP-1c/GPAT1 axis investigation

Reported plasma TG elevation profile

Compensatory lipogenic pathway activation monitoring

In vitro steatosis modeling

Cellular steatosis reversal at reported low concentration

Off-target minimization in hepatocyte co-cultures

ACC inhibitor comparator studies

Balanced ACC1/ACC2 isoform inhibition profile

Isoform selectivity and tissue distribution benchmarking

• [1] Kim CW, Addy C, Kusunoki J, et al. Acetyl CoA Carboxylase Inhibition Reduces Hepatic Steatosis but Elevates Plasma Triglycerides in Mice and Humans: A Bedside to Bench Investigation. Cell Metabolism. 2017;26(2):394-406.e6. View Source
• [2] Kim CW, Addy C, Kusunoki J, et al. Acetyl CoA Carboxylase Inhibition Reduces Hepatic Steatosis but Elevates Plasma Triglycerides in Mice and Humans: A Bedside to Bench Investigation. Cell Metabolism. 2017;26(2):394-406.e6. View Source
• [3] Kusunoki J, et al. ACC1/2 Inhibition Prevents and Reverses Steatosis in Human Hepatocyte Co-Cultures. Sci Rep. 2023;13:15789. View Source
• [4] Adooq Bioscience. Acetyl-CoA Carboxylase Inhibitor Comparison Datasheet. Accessed 2026. View Source